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Compound of Interest

Compound Name: 1-Chloro-5-phenylpentane

Cat. No.: B101639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C11H15Cl represents a multitude of structural isomers of alkyl halides.

Due to the varied arrangements of atoms, a single IUPAC name cannot be assigned to this

formula. This guide provides an overview of the concept of isomerism as it pertains to

C11H15Cl, presents several exemplary isomers with their corresponding IUPAC names, and

furnishes available data and a representative experimental protocol to illustrate the depth of

information required for a comprehensive analysis of a specific isomer.

The Isomerism of C11H15Cl
The molecular formula C11H15Cl indicates a degree of unsaturation of four, suggesting the

presence of a benzene ring. The remaining five carbon atoms and the chlorine atom can be

arranged in numerous ways, leading to a wide array of isomers. These isomers can differ in the

structure of the alkyl chain, the position of the chlorine atom, and the substitution pattern on the

benzene ring.

For instance, the alkyl chain can be a straight pentyl group, or it can be branched in various

ways (e.g., isopentyl, neopentyl, or other branched structures). The chlorine atom can be

attached to the alkyl chain or directly to the benzene ring (though the latter is an aryl halide).

Furthermore, the substitution on the benzene ring can be ortho, meta, or para.

Here are a few examples of isomers of C11H15Cl with their IUPAC names:
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1-Chloro-5-phenylpentane[1][2]

1-Butyl-4-(chloromethyl)benzene[3]

Benzene, (2-chloro-1-methylbutyl)-[4]

Benzene, (3-chloro-3-methylbutyl)-[5]

Benzene, (1-chloro-1-methylbutyl)-[6]

Benzene, [2-chloro-3-methylbutyl]-[7]

Data Presentation
To facilitate comparison, quantitative data for a selection of C11H15Cl isomers are summarized

below. The availability of comprehensive data is highly dependent on the specific isomer of

interest.

Table 1: Physicochemical and Spectroscopic Data for Selected C11H15Cl Isomers
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Property
1-Chloro-5-
phenylpentane

Benzene, (2-chloro-
1-methylbutyl)-

Benzene, (3-chloro-
3-methylbutyl)-

Molecular Formula C11H15Cl[1] C11H15Cl[4] C11H15Cl[5]

Molecular Weight 182.69 g/mol [1] 182.690 g/mol [4] 182.690 g/mol [5]

IUPAC Name

5-

chloropentylbenzene[

1]

Benzene, (2-chloro-1-

methylbutyl)-[4]

Benzene, (3-chloro-3-

methylbutyl)-[5]

CAS Number 15733-63-8[1] Not Available 4830-95-9[5]

Kovats Retention

Index

1353 (Standard non-

polar)[1]

1279 (Normal alkane

RI, non-polar column,

temperature ramp)[4]

1326 (Normal alkane

RI, non-polar column,

temperature ramp)[5]

Spectroscopic Data
13C NMR, GC-MS,

FTIR, Raman[1]

Gas

Chromatography[4]

Mass spectrum

(electron ionization),

Gas

Chromatography[5]

Experimental Protocols
Detailed experimental protocols are crucial for the synthesis and analysis of specific isomers.

Below is a representative synthesis protocol for a related compound, 1-chloro-2-oxo-5-

phenylpentane, which illustrates the level of detail required.

Synthesis of 1-chloro-2-oxo-5-phenylpentane[8]

Materials: 4-Phenylbutanoyl chloride (14.7 g), diazomethane (7.5 g) in diethyl ether (340 ml),

anhydrous hydrogen chloride gas, crushed ice, water, aqueous sodium carbonate solution

(2N), anhydrous magnesium sulphate.

Procedure:

4-Phenylbutanoyl chloride is added dropwise to a stirred solution of diazomethane in

diethyl ether at 0°C.

The solution is stirred in an ice bath for an additional hour.
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The solution is then saturated with anhydrous hydrogen chloride gas.

After 1 hour at 0°C, dry nitrogen is passed through the solution.

The solution is poured onto crushed ice (approximately 300 ml).

The ethereal layer is separated.

The aqueous phase is diluted with water (150 ml), saturated with sodium chloride, and

extracted with diethyl ether.

The combined ethereal solutions are washed with water, aqueous sodium carbonate

solution (2N), and then again with water.

The solution is dried over anhydrous magnesium sulphate.

The solvent is evaporated, and the residue is distilled to yield 1-chloro-2-oxo-5-

phenylpentane.

Visualizations
Diagrams are essential for visualizing relationships and workflows. Below are examples of a

logical diagram illustrating the concept of isomerism for C11H15Cl and a hypothetical

experimental workflow.
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Structural Isomers

Molecular Formula
C11H15Cl

1-Chloro-5-phenylpentane

can be

1-Butyl-4-(chloromethyl)benzene
can be

Benzene, (2-chloro-1-methylbutyl)-
can be

Other Isomers...

can be

Click to download full resolution via product page

Caption: Logical diagram illustrating that a single molecular formula can correspond to multiple

structural isomers.
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Start: Select Isomer of Interest

Chemical Synthesis

Purification
(e.g., Distillation, Chromatography)

Structural Analysis
(NMR, MS, IR)

Physicochemical Property Testing
(m.p., b.p., solubility)

Biological Activity Assay
(if applicable)

Data Analysis and Reporting

End: Comprehensive Isomer Profile

Click to download full resolution via product page

Caption: A generalized experimental workflow for the characterization of a specific chemical

isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Chloro-5-phenylpentane | C11H15Cl | CID 519173 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-Chloro-5-phenylpentane | CymitQuimica [cymitquimica.com]

3. Benzene, 1-butyl-4-(chloromethyl)- | C11H15Cl | CID 182273 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Benzene, (2-chloro-1-methylbutyl) [webbook.nist.gov]

5. Benzene, (3-chloro-3-methylbutyl)- [webbook.nist.gov]

6. Benzene, (1-chloro-1-methylbutyl) [webbook.nist.gov]

7. Benzene, [2-chloro-3-methylbutyl] [webbook.nist.gov]

8. prepchem.com [prepchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Isomers of
C11H15Cl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101639#iupac-name-for-c11h15cl-alkyl-halide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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